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Introduction
Glucagon-like peptide-1 (GLP-1) is an incretin hormone secreted from intestinal

enteroendocrine L-cells, playing a crucial role in glucose homeostasis. Its therapeutic potential

has led to the development of GLP-1 receptor agonists for the treatment of type 2 diabetes and

obesity. BMS-986034 is a potent and selective agonist of G protein-coupled receptor 119

(GPR119), a receptor expressed on L-cells. Activation of GPR119 by agonists like BMS-
986034 stimulates the secretion of GLP-1, making it a promising therapeutic target.

These application notes provide detailed protocols for in vitro and in vivo assays to evaluate

the effect of BMS-986034 on GLP-1 secretion.

GPR119 Signaling Pathway in L-Cells
Activation of GPR119 by an agonist such as BMS-986034 initiates a downstream signaling

cascade within the intestinal L-cell, leading to the secretion of GLP-1. This process is primarily

mediated through the Gαs subunit, which activates adenylyl cyclase, leading to an increase in

intracellular cyclic AMP (cAMP). Elevated cAMP levels then promote the exocytosis of GLP-1-

containing granules. Notably, GPR119-mediated GLP-1 secretion from intestinal L-cells has

been shown to be glucose-independent.[1]
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Caption: GPR119 signaling cascade initiated by BMS-986034.

In Vitro GLP-1 Secretion Assay
This protocol describes the measurement of GLP-1 secretion from an immortalized murine

intestinal L-cell line, GLUTag, in response to BMS-986034.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15603655?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603655?utm_src=pdf-body
https://www.benchchem.com/product/b15603655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Seed GLUTag cells

2. Starve cells

3. Treat with BMS-986034
(and controls)

4. Incubate

5. Collect supernatant

6. Add DPP-4 inhibitor

8. Lyse cells & measure
protein content

7. Measure GLP-1
(ELISA)

9. Normalize GLP-1 to
protein content

 

1. Fast mice overnight

2. Administer DPP-4 inhibitor

3. Administer BMS-986034
(or controls) via oral gavage

4. Collect blood samples
at specified time points

5. Process blood to obtain plasma

6. Measure active GLP-1
(ELISA)

7. Data analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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